Cas no 1284999-83-2 (3-Bromo-4-(2,4-difluorophenoxy)aniline)

• Product Name: 3-Bromo-4-(2,4-difluorophenoxy)aniline
• CAS No: 1284999-83-2
• MF: C₁₂H₈BrF₂NO
• MW: 300.098829269409
• CID: 4692861
• Update Time: 2025-06-12

3-Bromo-4-(2,4-difluorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(2,4-difluorophenoxy)aniline
• PXSXEXXLNMKGBT-UHFFFAOYSA-N
• SB18300
• Benzenamine, 3-bromo-4-(2,4-difluorophenoxy)-
• 3-Bromo-4-(2,4-difluorophenoxy)aniline

• Inchi： 1S/C12H8BrF2NO/c13-9-6-8(16)2-4-11(9)17-12-3-1-7(14)5-10(12)15/h1-6H,16H2
• InChI Key： PXSXEXXLNMKGBT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC1C=CC(=CC=1F)F)N

Computed Properties

• Exact Mass: 298.976
• Monoisotopic Mass: 298.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on 3-Bromo-4-(2,4-difluorophenoxy)aniline

Introduction to 3-Bromo-4-(2,4-difluorophenoxy)aniline (CAS No. 1284999-83-2) and Its Applications in Modern Chemical Biology

3-Bromo-4-(2,4-difluorophenoxy)aniline, identified by the chemical identifier CAS No. 1284999-83-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromine and difluorophenoxy substituents, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of both bromine and fluorine atoms imparts distinct reactivity and electronic characteristics, enabling its utility in various synthetic transformations and drug discovery applications.

The 3-Bromo-4-(2,4-difluorophenoxy)aniline molecule belongs to a class of aromatic amines that are widely explored for their potential pharmacological effects. The bromine atom at the 3-position enhances electrophilic aromatic substitution reactions, while the 2,4-difluorophenoxy group introduces electron-withdrawing effects and influences the overall reactivity of the molecule. These features make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The 3-Bromo-4-(2,4-difluorophenoxy)aniline structure aligns well with these trends, as the fluorine atoms contribute to its lipophilicity and binding interactions with proteins. Studies have demonstrated that such fluorinated derivatives often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts.

One of the most compelling applications of 3-Bromo-4-(2,4-difluorophenoxy)aniline is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in cancer therapy. The bromine substituent allows for facile coupling with heterocyclic scaffolds via Suzuki-Miyaura cross-coupling reactions, a common method for constructing complex kinase inhibitors. Additionally, the electron-deficient nature of the 2,4-difluorophenoxy group enhances interactions with the ATP-binding pocket of kinases, improving drug efficacy.

Recent advancements in computational chemistry have further highlighted the potential of 3-Bromo-4-(2,4-difluorophenoxy)aniline as a lead compound. Molecular docking studies have shown that derivatives of this compound can effectively bind to key residues in kinase domains, inhibiting their activity. These findings have prompted several research groups to synthesize analogs with modified substitution patterns to optimize potency and selectivity. The versatility of CAS No. 1284999-83-2 as a starting material has opened new avenues for structure-activity relationship (SAR) studies.

Beyond kinase inhibition, 3-Bromo-4-(2,4-difluorophenoxy)aniline has also been explored in the context of antimicrobial agents. The structural motifs present in this compound exhibit promising activity against resistant bacterial strains due to their ability to disrupt essential bacterial processes. The combination of bromine and fluorine substituents appears to enhance both hydrophobicity and electrophilicity, which are critical factors for antimicrobial efficacy. Preliminary results from ongoing clinical trials suggest that derivatives of this compound may offer novel therapeutic solutions for infections caused by multidrug-resistant pathogens.

The synthesis of 3-Bromo-4-(2,4-difluorophenoxy)aniline involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as aniline and 2,4-difluorophenol, the bromination at the 3-position can be achieved using electrophilic aromatic substitution methods. Subsequent coupling reactions with boronic acids or esters further expand the molecular diversity of derived compounds. This synthetic accessibility makes CAS No. 1284999-83-2 an indispensable tool for researchers aiming to explore new chemical spaces.

The impact of fluorine atoms on drug design cannot be overstated. In addition to improving pharmacokinetic properties, fluorine can modulate metabolic pathways and enhance target engagement. The presence of two fluorine atoms in 3-Bromo-4-(2,4-difluorophenoxy)aniline exemplifies how strategic fluorination can lead to more robust drug candidates. Recent publications have documented cases where subtle changes in fluorination patterns significantly alter biological activity, underscoring the importance of precise structural modifications.

As computational methods continue to evolve, virtual screening techniques are being increasingly employed to identify promising candidates like 3-Bromo-4-(2,4-difluorophenoxy)aniline from large chemical libraries. These high-throughput virtual screening approaches allow researchers to predict binding affinities and selectivity profiles before conducting expensive wet-lab experiments. The integration of machine learning models with experimental data has further refined these predictions, making it possible to prioritize compounds with higher success rates.

The future prospects for CAS No. 1284999-83-2 are bright given its multifaceted applications in drug discovery and chemical biology. Ongoing research aims to expand its utility into other therapeutic areas such as antiviral and anti-inflammatory treatments. The adaptability of this compound as a scaffold for derivatization ensures its continued relevance in academic and industrial settings alike.